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Compound of Interest

Compound Name: Raf265

Cat. No.: B1314548 Get Quote

Technical Support Center: Raf265
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

using Raf265 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Raf265 and what are its primary targets?

Raf265, also known as CHIR-265, is a potent, orally bioavailable small molecule inhibitor of

multiple intracellular kinases.[1] Its primary targets are the RAF kinases (B-RAF, C-RAF, and

mutant B-RAF V600E) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).[1][2] By

inhibiting these targets, Raf265 can suppress tumor cell proliferation and angiogenesis.[2][3] It

is classified as a member of the benzimidazole class of compounds.[3]

Q2: What is the solubility of Raf265 in common laboratory solvents?

Raf265 is a lipophilic molecule with poor aqueous solubility (approximately 1 μM).[4] Its

solubility in common organic solvents is summarized in the table below. For in vitro assays,

Dimethyl Sulfoxide (DMSO) is the most common solvent for preparing stock solutions.[5][6][7]
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Solvent Solubility Notes

DMSO
≥ 26 mg/mL (50.15 mM)[8] to

100 mg/mL (192.89 mM)[5][7]

Use fresh, high-quality DMSO

as moisture can reduce

solubility.[7]

Ethanol
10 mg/mL (19.29 mM)[8] to 33

mg/mL (63.65 mM)[5][7]

May require sonication to fully

dissolve.[8]

Water Insoluble[5][7]

Q3: My Raf265 is not dissolving properly. What can I do?

If you are experiencing difficulty dissolving Raf265, consider the following troubleshooting

steps:

Use the appropriate solvent: For creating stock solutions for in vitro experiments, DMSO is

the recommended solvent.[5][6][7]

Ensure solvent quality: Use anhydrous, high-purity DMSO. The presence of water can

significantly decrease the solubility of Raf265.[7]

Sonication: Gentle sonication in a water bath can aid in the dissolution of the compound in

ethanol.[8]

Warming: For certain formulations, gentle warming may be necessary to achieve a clear

solution.[8]

Fresh preparation: It is always best to prepare solutions fresh for each experiment to avoid

potential precipitation over time.

Experimental Protocols
Protocol 1: Preparation of Raf265 Stock Solution for In Vitro Assays

This protocol describes the preparation of a 10 mM stock solution of Raf265 in DMSO.

Materials:
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Raf265 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required amount of Raf265 and DMSO to prepare the desired volume and

concentration of the stock solution. The molecular weight of Raf265 is 518.41 g/mol .[6]

Weigh the calculated amount of Raf265 powder and place it in a sterile microcentrifuge tube.

Add the corresponding volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the Raf265 is completely dissolved. Visually inspect the

solution to ensure there are no visible particles.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[8]

Protocol 2: Formulation of Raf265 for In Vivo Animal Studies

Due to its poor aqueous solubility, Raf265 requires a specific vehicle for oral administration in

animal models. The following is a common formulation.

Materials:

Raf265 powder

Ethanol (EtOH)

Polyethylene glycol 300 (PEG300)
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Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare the vehicle by mixing the components in the following ratio: 10% EtOH, 40%

PEG300, 5% Tween-80, and 45% saline.

First, dissolve the calculated amount of Raf265 in ethanol.

Add PEG300 to the solution and mix thoroughly.

Add Tween-80 and mix again until the solution is clear.

Finally, add the saline to the mixture and mix to obtain a clear solution with a solubility of at

least 1 mg/mL.[8]

This formulation should be prepared fresh before each administration.

Visualizations
Raf265 Signaling Pathway
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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